Penicillenone

• Molecular Formula: C16H16O6
• Molecular Weight: 304.29 g/mol
• IUPAC Name: (2R,6Z)-2-hydroxy-6-[hydroxy-(2-hydroxy-4-methoxyphenyl)methylidene]-2,5-dimethylcyclohex-4-ene-1,3-dione
• InChI: InChI=1S/C16H16O6/c1-8-6-12(18)16(2,21)15(20)13(8)14(19)10-5-4-9(22-3)7-11(10)17/h4-7,17,19,21H,1-3H3/b14-13-/t16-/m1/s1
• InChI Key: XHDBNNITLMCRAU-OMACXJQVSA-N
• Isomeric SMILES: CC\1=CC(=O)[C@@](C(=O)/C1=C(/C2=C(C=C(C=C2)OC)O)\O)(C)O
• Canonical SMILES: CC1=CC(=O)C(C(=O)C1=C(C2=C(C=C(C=C2)OC)O)O)(C)O
• synonyms: penicillenone

Description

Penicillenone is a natural product found in Aegiceras corniculatum and Penicillium with data available.

Scientific Research Applications

Cytotoxicity and Anticancer Potential

• Penicillenone's Role in Cancer Research : Penicillenone, isolated from the Penicillium sp. JP-1, has shown cytotoxicity against P388 cells, indicating its potential application in cancer research and therapy (Lin et al., 2008).

Antibacterial Activity

• Combating Antibiotic Resistance : Penicillenol A2, closely related to penicillenone, has demonstrated significant antibacterial activity, especially in synergy with beta-lactam antibiotics against methicillin-resistant Staphylococcus aureus (MRSA), providing novel insights into treating MRSA infections (Li et al., 2018).

Biofilm Inhibition

• Preventing Biofilm Formation : Compounds related to penicillenone, like penicillenols, have been found effective in inhibiting biofilm formation and eradicating pre-developed biofilms of Candida albicans. This highlights its potential in controlling infections caused by biofilm-forming pathogens (Wang et al., 2017).

Biosynthetic Gene Clusters

• Genomic Diversity and Secondary Metabolites : Studies on Penicillium species, including those producing penicillenone, have revealed a vast potential for the production of secondary metabolites, contributing to the discovery of new antibiotics and pharmaceuticals (Nielsen et al., 2017).

Novel Antioxidant Activity

• Unexpected Antioxidant Properties : Penicillamine, a derivative of penicillin (related to penicillenone), has displayed unexpected antioxidant and redox activities, which might be highly relevant to its biological activities. This finding opens new avenues for the use of penicillin derivatives in various therapeutic applications (Mao et al., 2019).

Proteomic Studies

• Understanding Protein Expression in Penicillin Production : Proteomic studies of Penicillium chrysogenum, which produces penicillin and its derivatives, offer insights into the protein expression involved in penicillin synthesis, aiding the development of more efficient production methods (Wang et al., 2015).

Environmental Impact

• Removal of Penicillins from Water : Research on the removal of penicillins, including penicillenone, from water highlights the environmental impact of these compounds and the necessity for effective removal techniques to mitigate their toxicological effects (Ighalo et al., 2021).

Chiral Distinction and Analysis

• Chiral Analysis of Penicillamine : Advances in distinguishing chiral forms of penicillamine, a derivative of penicillin, have been made using ion mobility spectrometry. This contributes to the precision in analyzing and applying chiral drugs (Yang et al., 2021).

Biosynthesis and Genome Mining

• Discovery of Biosynthetic Pathways : Genome mining in Penicillium citrinum has led to the discovery of gene clusters responsible for the biosynthesis of penicillenols, providing deeper understanding of the production processes of these compounds (Nie et al., 2022).